Cas no 526183-28-8 (2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine)
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine
- BBL020312
- 526183-28-8
- SCHEMBL3346453
- 2,4-dimethyl-6-(piperidin-2-ylmethyl)pyridine
- STK891509
- 2,4-dimethyl-6-(2-piperidylmethyl)pyridine
- AKOS001476769
- 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine, AldrichCPR
-
- Inchi: 1S/C13H20N2/c1-10-7-11(2)15-13(8-10)9-12-5-3-4-6-14-12/h7-8,12,14H,3-6,9H2,1-2H3
- InChI Key: ANLVWLDVUKQBTI-UHFFFAOYSA-N
- SMILES: N1CCCCC1CC1C=C(C)C=C(C)N=1
Computed Properties
- Exact Mass: 204.162648646Da
- Monoisotopic Mass: 204.162648646Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 24.9Ų
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D457270-100mg |
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine |
526183-28-8 | 100mg |
$ 87.00 | 2023-04-14 | ||
| TRC | D457270-250mg |
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine |
526183-28-8 | 250mg |
$ 167.00 | 2023-04-14 | ||
| TRC | D457270-500mg |
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine |
526183-28-8 | 500mg |
$ 265.00 | 2023-04-14 | ||
| TRC | D457270-1g |
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine |
526183-28-8 | 1g |
$ 362.00 | 2023-04-14 | ||
| Chemenu | CM314089-1g |
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine |
526183-28-8 | 95% | 1g |
$426 | 2021-08-18 | |
| Chemenu | CM314089-1g |
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine |
526183-28-8 | 95% | 1g |
$384 | 2022-06-11 |
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine
Research Briefing on 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine (CAS: 526183-28-8)
2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine (CAS: 526183-28-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and piperidine structural motifs, has been explored for its role in modulating biological pathways and as a scaffold for drug development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the synthetic versatility of 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its application in drug discovery. The compound's structural features, including the presence of a pyridine ring and a piperidine moiety, make it a promising candidate for interactions with various biological targets, such as enzymes and receptors. These interactions are being investigated for their potential to modulate disease-related pathways.
In terms of biological activity, preliminary studies have demonstrated that 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine exhibits notable effects on specific cellular processes. For instance, it has been shown to influence the activity of certain kinases and G-protein-coupled receptors (GPCRs), which are key players in signal transduction and disease mechanisms. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine with its biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, which are essential for optimizing its pharmacological properties. Such insights are invaluable for the design of derivatives with improved efficacy and reduced off-target effects.
Despite these promising findings, challenges remain in the development of 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Additionally, the compound's mechanism of action and its effects in vivo require more comprehensive investigation to fully understand its therapeutic potential.
In conclusion, 2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine (CAS: 526183-28-8) represents a promising scaffold for drug discovery, with demonstrated biological activity and potential therapeutic applications. Ongoing research efforts are focused on optimizing its properties and elucidating its mechanisms of action, which could pave the way for the development of novel treatments for various diseases. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full potential in the field of chemical biology and medicine.
526183-28-8 (2,4-Dimethyl-6-(2-piperidinylmethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)